Cas no 1437794-33-6 (1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde)
1437794-33-6 structure
Product Name:1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
CAS No:1437794-33-6
MF:C9H11F3N2O
MW:220.191652536392
CID:1092029
PubChem ID:72942050
Update Time:2025-04-20
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
- 2-butyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde
- BS-27569
- CS-0446561
- 1437794-33-6
- 1-BUTYL-3-(TRIFLUOROMETHYL)PYRAZOLE-5-CARBOXALDEHYDE
-
- Inchi: 1S/C9H11F3N2O/c1-2-3-4-14-7(6-15)5-8(13-14)9(10,11)12/h5-6H,2-4H2,1H3
- InChI Key: GFMCLFJSIVQJCR-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=O)N(CCCC)N=1)(F)F
Computed Properties
- Exact Mass: 220.08200
- Monoisotopic Mass: 220.08234746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 2.51450
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188367-1g |
1-butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde |
1437794-33-6 | 95% | 1g |
$170 | 2023-02-02 | |
| Chemenu | CM188367-5g |
1-butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde |
1437794-33-6 | 95% | 5g |
$533 | 2021-08-05 | |
| TRC | B695050-100mg |
1-Butyl-3-(trifluoromethyl)pyrazole-5-carboxaldehyde |
1437794-33-6 | 100mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B695050-250mg |
1-Butyl-3-(trifluoromethyl)pyrazole-5-carboxaldehyde |
1437794-33-6 | 250mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B695050-500mg |
1-Butyl-3-(trifluoromethyl)pyrazole-5-carboxaldehyde |
1437794-33-6 | 500mg |
$ 293.00 | 2023-04-18 | ||
| TRC | B695050-1g |
1-Butyl-3-(trifluoromethyl)pyrazole-5-carboxaldehyde |
1437794-33-6 | 1g |
$ 414.00 | 2023-04-18 | ||
| Chemenu | CM188367-5g |
1-butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde |
1437794-33-6 | 95% | 5g |
$511 | 2023-02-02 | |
| Alichem | A049003282-5g |
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde |
1437794-33-6 | 95% | 5g |
$609.90 | 2022-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5265-1G |
1-butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde |
1437794-33-6 | 95% | 1g |
¥ 1,141.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5265-5G |
1-butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde |
1437794-33-6 | 95% | 5g |
¥ 3,425.00 | 2023-03-31 |
1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
1437794-33-6 (1-Butyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde) Related Products
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